Cas no 61733-60-6 (Phosphonic acid, phenyl-, ethyl methyl ester)

• Product Name: Phosphonic acid, phenyl-, ethyl methyl ester
• CAS No: 61733-60-6
• MF: C₉H₁₃O₃P
• MW: 200.171483755112
• CID: 468122
• PubChem ID: 12635840
• Update Time: 2025-04-19

Phosphonic acid, phenyl-, ethyl methyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, phenyl-, ethyl methyl ester
• [ethoxy(methoxy)phosphoryl]benzene
• Ethyl methyl phenylphosphonate
• SCHEMBL18261810
• 61733-60-6
• DTXSID60505182

• Inchi： 1S/C9H13O3P/c1-3-12-13(10,11-2)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3
• InChI Key： YDEBUXIHAJWXQR-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(=O)(OC)OCC

Computed Properties

• Exact Mass: 200.06029
• Monoisotopic Mass: 200.06023127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 2.18790